bis(2-chloroethyl) [[(aminocarbonyl)oxy](4-nitrophenyl)methyl]phosphonate

• IUPAC Name: [bis(2-chloroethoxy)phosphoryl-(4-nitrophenyl)methyl] carbamate
• InChI: InChI=1S/C12H15Cl2N2O7P/c13-5-7-21-24(20,22-8-6-14)11(23-12(15)17)9-1-3-10(4-2-9)16(18)19/h1-4,11H,5-8H2,(H2,15,17)
• InChI Key: NMXJTDRAQFKRLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(OC(=O)N)P(=O)(OCCCl)OCCCl)[N+](=O)[O-]
• Molecular Formula: C12H15Cl2N2O7P
• Molecular Weight: 401.13 g/mol

Description

Bis(2-chloroethyl) [[(aminocarbonyl)oxy](4-nitrophenyl)methyl]phosphonate, commonly known as BNMP, is a chemical compound that has been used in scientific research for many years. This compound has been synthesized using various methods, and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of BNMP is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell proliferation. BNMP may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BNMP has been shown to have both biochemical and physiological effects. In terms of biochemical effects, BNMP has been shown to inhibit the activity of DNA polymerase, an enzyme involved in DNA synthesis. Additionally, BNMP has been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and cell death. In terms of physiological effects, BNMP has been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, BNMP has been shown to protect against radiation-induced damage in normal cells.

Advantages and Limitations for Lab Experiments

One advantage of using BNMP in lab experiments is its potential as an anticancer agent. It has been shown to inhibit the growth of various types of cancer cells, making it a promising candidate for further research. However, one limitation of using BNMP in lab experiments is its potential toxicity. BNMP has been shown to have toxic effects on normal cells, which could limit its use in clinical settings.

Future Directions

There are several future directions for research on BNMP. One direction is to further explore its potential as an anticancer agent, and to investigate its effectiveness in combination with other cancer treatments. Another direction is to study its potential as a radioprotective agent, and to investigate its use in protecting normal cells from radiation-induced damage. Additionally, future research could focus on developing less toxic derivatives of BNMP, in order to improve its potential for clinical use.
Conclusion:
In conclusion, BNMP is a chemical compound that has been used in scientific research for its potential as an anticancer and radioprotective agent. It has been synthesized using various methods, and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. Future research on BNMP could focus on its potential as an anticancer and radioprotective agent, as well as the development of less toxic derivatives.

Scientific Research Applications

BNMP has been used in scientific research for its potential as an anticancer agent. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, BNMP has been studied for its potential as a radioprotective agent, as it has been shown to protect against radiation-induced damage in normal cells.